[4-(4-Methoxy-phenyl)-piperazin-1-yl]-acetic acid dihydrochloride

• IUPAC Name: 2-[4-(4-methoxyphenyl)piperazin-1-yl]acetic acid;dihydrochloride
• InChI: InChI=1S/C13H18N2O3.2ClH/c1-18-12-4-2-11(3-5-12)15-8-6-14(7-9-15)10-13(16)17;;/h2-5H,6-10H2,1H3,(H,16,17);2*1H
• InChI Key: BUEZSFJOOSZPEN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC(=O)O.Cl.Cl
• Molecular Formula: C13H20Cl2N2O3
• Molecular Weight: 323.21 g/mol

Description

“[4-(4-Methoxy-phenyl)-piperazin-1-yl]-acetic acid dihydrochloride” is a compound that has been studied for its potential applications. It is a salt that can be obtained from the co-crystallization of N-(4-methoxyphenyl)piperazine with 4-methylbenzoic acid and with benzene-1,2-dicarboxylic acid.

Synthesis Analysis

The synthesis of this compound involves the co-crystallization of N-(4-methoxyphenyl)piperazine with 4-methylbenzoic acid and with benzene-1,2-dicarboxylic acid. This process yields the salts 4-(4-methoxyphen-yl)piperazin-1-ium 4-methylbenzoate monohydrate, and bis[4-(4-methoxyphenyl)piperazin-1-ium] benzene-1,2-dicarboxylate.

Molecular Structure Analysis

The molecular structure of this compound is complex. In one of the salts formed during synthesis, a combination of four O—H O, four N—H O, one C—H O, and one C—H (arene) hydrogen bonds link the six independent components into complex sheets.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the co-crystallization of N-(4-methoxyphenyl)piperazine with 4-methylbenzoic acid and with benzene-1,2-dicarboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 307.22 and a molecular formula of C13H20Cl2N2O2. It is a solid at room temperature and is soluble in water.

Scientific Research Applications

Synthesis and Characterization

• A study focused on the synthesis of related compounds involving piperazine derivatives to explore their chemical structures and potential applications. This research demonstrates the versatility of piperazine-based compounds in chemical synthesis and their potential utility in various fields, including medicinal chemistry and material science (Wang Xiao-shan, 2011).

Pharmacological Applications

• Research into piperazine derivatives, similar in structure to the compound , has led to insights into their pharmacological potential, including their roles as antihistamines and their application in allergy treatment, showcasing the broad therapeutic potential of such compounds (Y. Singh, S. Pande, B. Singh, Veerma Ram, A. Bhandari, 2012).

Antimicrobial Activity

• Some studies have synthesized novel piperazine compounds to evaluate their antimicrobial efficacy, indicating the significant role these derivatives play in developing new antimicrobial agents. This highlights the importance of such compounds in combating microbial resistance and developing new therapeutic strategies (Seda Fandaklı, Serap Başoğlu, H. Bektaş, Meltem Yolal, A. Demirbaş, S. Karaoglu, 2012).

Material Science and Chemistry

• Another area of application is in the synthesis of novel compounds for use in material science, where the unique properties of piperazine derivatives can lead to the development of new materials with specific characteristics suitable for a wide range of applications (J. Reiter, P. Trinka, F. Bartha, L. Pongó, Balázs Volk, G. Simig, 2012).

Crystallography and Molecular Structure

• The crystal structure studies of piperazine derivatives offer insights into their molecular configuration, which is crucial for understanding their chemical behavior and potential interactions in biological systems. This research is fundamental for the design of new drugs and materials with tailored properties (K. Kumara, K. Harish, Naveen Shivalingegowda, H. C. Tandon, K. Mohana, N. K. Lokanath, 2017).

Safety and Hazards

This compound is classified as an eye irritant under the GHS classification. Precautionary measures include avoiding eye contact and seeking medical attention if irritation persists.